Cas no 1806981-12-3 (Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate
• CAS No: 1806981-12-3
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4892100
• Update Time: 2025-07-18

Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate

• Inchi： 1S/C10H10F2INO2/c1-5-3-6(4-7(15)16-2)14-10(13)8(5)9(11)12/h3,9H,4H2,1-2H3
• InChI Key： RHKPMJCJMAAFAA-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C)=CC(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate (CAS No. 1806981-12-3)

Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and an iodo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1806981-12-3, is often searched by researchers and industry professionals seeking high-purity reagents for advanced chemical synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability in drug development. This compound, with its difluoromethyl moiety, aligns with the growing trend of incorporating fluorine atoms into medicinal chemistry frameworks. Researchers frequently inquire about its synthetic routes, solubility profiles, and compatibility with cross-coupling reactions, reflecting its relevance in modern organic chemistry.

The iodo substituent in Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate provides a versatile handle for further functionalization through palladium-catalyzed reactions, a topic of high interest in academic and industrial laboratories. This characteristic has led to its exploration in the development of novel heterocyclic compounds, particularly in the context of kinase inhibitor research and crop protection agents.

From a technical perspective, the compound's methyl acetate group contributes to its moderate polarity, making it suitable for various solvent systems commonly used in medicinal chemistry. Analytical chemists often search for HPLC and GC methods specific to this compound, emphasizing the need for reliable quality control in its production and application.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to synthesize halogenated pyridine derivatives like this compound. The environmental impact of fluorinated compounds and their persistence in ecosystems has become a significant discussion point, driving innovation in catalytic methods and alternative fluorination techniques.

The stability of Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate under various storage conditions is another frequent search topic, particularly regarding its sensitivity to light and moisture. Proper handling protocols and stabilization strategies are essential considerations for laboratories working with this material.

In pharmaceutical applications, this compound's potential as a building block for small molecule therapeutics has attracted attention. Its structural features are particularly relevant to the development of central nervous system (CNS) drugs, where fluorinated aromatic systems often demonstrate improved blood-brain barrier penetration.

The agrochemical sector has shown interest in similar halogenated pyridine structures for developing next-generation pesticides with improved selectivity and environmental profiles. This connection has led to increased research into the compound's herbicidal and fungicidal potential.

Spectroscopic characterization of Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate, including NMR and mass spectral data, represents another common search theme. These analytical references are crucial for researchers verifying compound identity and purity in synthetic workflows.

Recent advances in flow chemistry have opened new possibilities for the efficient production of such specialized intermediates. The compound's compatibility with continuous manufacturing processes is an emerging area of investigation that could significantly impact its commercial availability.

Regulatory considerations surrounding fluorinated organic compounds continue to evolve, with particular attention to their environmental fate and toxicity profiles. These developments influence both the research applications and commercial prospects of compounds like Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate.

In summary, Methyl 3-(difluoromethyl)-2-iodo-4-methylpyridine-6-acetate (CAS 1806981-12-3) represents a sophisticated chemical tool with diverse applications across multiple research domains. Its unique combination of halogen and fluorine substituents on a pyridine scaffold makes it particularly valuable for contemporary drug discovery and agricultural chemistry initiatives.